N-[4-(benzyloxy)phenyl]-2-(methylthio)benzamide

• IUPAC Name: 2-methylsulfanyl-N-(4-phenylmethoxyphenyl)benzamide
• InChI: InChI=1S/C21H19NO2S/c1-25-20-10-6-5-9-19(20)21(23)22-17-11-13-18(14-12-17)24-15-16-7-3-2-4-8-16/h2-14H,15H2,1H3,(H,22,23)
• InChI Key: RZDIHTFVECHBDP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C21H19NO2S
• Molecular Weight: 349.4 g/mol

Description

N-[4-(benzyloxy)phenyl]-2-(methylthio)benzamide, also known as BMB, is a chemical compound that has been extensively studied for its potential use in various scientific applications. BMB is a member of the benzamide family of compounds and has been found to possess a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[4-(benzyloxy)phenyl]-2-(methylthio)benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes, including histone deacetylases (HDACs). HDACs play a critical role in regulating gene expression, and their inhibition by N-[4-(benzyloxy)phenyl]-2-(methylthio)benzamide may contribute to its anticancer effects.
Biochemical and Physiological Effects:
N-[4-(benzyloxy)phenyl]-2-(methylthio)benzamide has been found to possess a wide range of biochemical and physiological effects. In addition to its anticancer effects, N-[4-(benzyloxy)phenyl]-2-(methylthio)benzamide has been found to possess anti-inflammatory and antioxidant properties. N-[4-(benzyloxy)phenyl]-2-(methylthio)benzamide has also been found to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-[4-(benzyloxy)phenyl]-2-(methylthio)benzamide for lab experiments is its high potency and specificity. N-[4-(benzyloxy)phenyl]-2-(methylthio)benzamide has been found to be highly effective at inhibiting the growth of cancer cells and other cells that overexpress HDACs. However, one of the limitations of N-[4-(benzyloxy)phenyl]-2-(methylthio)benzamide is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of N-[4-(benzyloxy)phenyl]-2-(methylthio)benzamide. One potential direction is the development of new analogs of N-[4-(benzyloxy)phenyl]-2-(methylthio)benzamide with improved solubility and potency. Another direction is the investigation of the potential use of N-[4-(benzyloxy)phenyl]-2-(methylthio)benzamide in combination with other anticancer agents to enhance its efficacy. Finally, the study of the mechanism of action of N-[4-(benzyloxy)phenyl]-2-(methylthio)benzamide and its effects on gene expression could provide valuable insights into the development of new cancer therapies.

Scientific Research Applications

N-[4-(benzyloxy)phenyl]-2-(methylthio)benzamide has been extensively studied for its potential use in various scientific applications. One of the primary uses of N-[4-(benzyloxy)phenyl]-2-(methylthio)benzamide is in cancer research. N-[4-(benzyloxy)phenyl]-2-(methylthio)benzamide has been found to inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. N-[4-(benzyloxy)phenyl]-2-(methylthio)benzamide has also been found to induce apoptosis, or programmed cell death, in cancer cells.